Cas no 1571034-57-5 (1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One)

• Product Name: 1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One
• CAS No: 1571034-57-5
• MF: C₂₂H₁₄BrF₃N₂O₃
• MW: 491.257375240326
• MDL: MFCD30472080
• CID: 4610043
• Update Time: 2025-05-19

1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzyl)-5-(3-(4-(trifluoromethoxy)phenyl)isoxazol-5-yl)pyridin-2(1H)-one
• 1-(3-bromobenzyl)-5-(3-(4-(trifluoromethoxy)phenyl)isoxazol-5-yl)pyridin-2(1H)-one(WXC05218)
• 2(1H)-Pyridinone, 1-[(3-bromophenyl)methyl]-5-[3-[4-(trifluoromethoxy)phenyl]-5-isoxazolyl]-
• 1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One

• MDL： MFCD30472080
• Inchi： 1S/C22H14BrF3N2O3/c23-17-3-1-2-14(10-17)12-28-13-16(6-9-21(28)29)20-11-19(27-31-20)15-4-7-18(8-5-15)30-22(24,25)26/h1-11,13H,12H2
• InChI Key： FCMZEYLRIRBTEL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(Br)=C2)C=C(C2ON=C(C3=CC=C(OC(F)(F)F)C=C3)C=2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6

Additional information on 1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One

Comprehensive Guide to 1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One (CAS 1571034-57-5)

The compound 1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One (CAS 1571034-57-5) represents an important heterocyclic molecule with significant potential in medicinal chemistry and material science. This pyridinone derivative features a unique combination of 3-bromobenzyl and trifluoromethoxyphenyl isoxazole moieties, making it particularly interesting for researchers investigating novel bioactive compounds.

Recent trends in drug discovery highlight the growing importance of fluorinated compounds and brominated aromatic systems, both key structural elements present in this molecule. The trifluoromethoxy group has become particularly valuable in modern pharmaceutical design due to its ability to enhance metabolic stability and membrane permeability - properties that answer frequent search queries about "improving drug bioavailability."

The molecular architecture of CAS 1571034-57-5 suggests multiple potential interaction sites for biological targets. The pyridin-2(1H)-one core provides hydrogen bond donor/acceptor capabilities, while the isoxazole ring offers rigidity and potential for π-π stacking interactions. These features align with current research interests in "small molecule protein interaction" and "fragment-based drug design," as evidenced by increasing search volumes for these terms.

From a synthetic chemistry perspective, the presence of both bromine substituents and isoxazole functionality in 1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One makes it a versatile intermediate. The bromine atom serves as an excellent handle for further functionalization through cross-coupling reactions, addressing common search queries about "brominated building blocks for medicinal chemistry."

Thermodynamic studies suggest that the compound exhibits good stability under standard laboratory conditions, with particular resistance to hydrolysis - a property frequently investigated in searches for "hydrolytically stable drug candidates." The trifluoromethoxy group contributes to this stability while also influencing the compound's lipophilicity, an important parameter in current "drug-likeness" assessments.

In material science applications, the conjugated system of CAS 1571034-57-5 shows promise for organic electronic applications. The molecule's potential fluorescence properties align with growing interest in "small molecule fluorophores" and "OLED materials," as indicated by search analytics. The isoxazole-pyridinone combination may offer unique electronic characteristics worth exploring.

The pharmaceutical industry shows increasing interest in such heterocyclic compounds, particularly for neurological targets. While specific activity data for this compound may require further investigation, its structural features suggest potential interaction with kinase enzymes - a hot topic in current "targeted cancer therapy" research and related searches.

From a regulatory perspective, 1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One falls outside controlled substance categories, making it accessible for legitimate research purposes. This addresses common concerns reflected in searches about "non-controlled research chemicals."

Environmental fate studies of similar compounds suggest that proper handling procedures should be followed, particularly regarding the brominated aromatic component. This responds to increasing search interest in "green chemistry approaches" and "sustainable pharmaceutical synthesis."

Analytical characterization of CAS 1571034-57-5 typically involves LC-MS, NMR spectroscopy, and X-ray crystallography for structural confirmation. These methods correspond to frequent search queries about "compound characterization techniques" in modern chemical research.

The commercial availability of this compound has increased in recent years, reflecting growing research applications. Suppliers typically provide detailed technical specifications, responding to the need for "high-purity research compounds" - a consistently popular search term in the chemical community.

Future research directions for 1-(3-Bromobenzyl)-5-(3-(4-(Trifluoromethoxy)Phenyl)Isoxazol-5-Yl)Pyridin-2(1H)-One may include exploration of its biological activity profile, derivatization studies, and material science applications - all areas generating substantial search traffic in scientific databases.

In conclusion, CAS 1571034-57-5 represents a structurally interesting compound with multiple potential applications across chemistry and related fields. Its unique combination of halogenated and heterocyclic features makes it particularly valuable for researchers addressing current challenges in drug discovery and materials development.